2-Amino-1-(4-nitrophenyl)ethanol

• IUPAC Name: 2-amino-1-(4-nitrophenyl)ethanol
• InChI: InChI=1S/C8H10N2O3/c9-5-8(11)6-1-3-7(4-2-6)10(12)13/h1-4,8,11H,5,9H2
• InChI Key: DZOWZBGCZPHHLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CN)O)[N+](=O)[O-]
• Molecular Formula: C8H10N2O3
• DSSTOX Substance ID: DTXSID10385299
• Molecular Weight: 182.18 g/mol
• CAS No.: 16428-47-0

Description

2-Amino-1-(4-nitrophenyl)ethanol is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclization Reactions

2-Amino-1-(4-nitrophenyl)ethanol demonstrates utility in the formation of oxazaheterocycles through reactions with various electrophilic reagents. These reactions lead to the creation of diverse compounds such as 1,3-oxazolidin-2-one, morpholin-2-, -3-one, and 1,3-oxazolidine, indicating the compound's potential in synthesizing a variety of oxazaheterocycles (Palchikov, 2015).

Synthesis of Liquid Crystalline Polymers

In polymer science, this compound is utilized in the synthesis of novel liquid crystalline polymers. The compound is a key precursor in producing polymers with distinct electrical and liquid crystalline properties, which have potential applications in advanced materials technology (Hosseini & Hoshangi, 2015).

Development of Electro Optical Active Polyurethanes

This compound is used in the synthesis of new derivatives aimed at developing electro-optical active polyurethanes. The derivatives synthesized from this compound are characterized for their non-linear optical (NLO) performance, indicating the compound's importance in creating materials with specific optical properties (Jecs et al., 2009).

Study of Azo Dye Diffusion in Liquid Crystals

Research involving this compound includes studying the diffusion anisotropy of its derivatives in liquid crystal mixtures. This kind of study is crucial for understanding the dynamics of dye molecules in different orientations relative to the liquid crystal's director (Sabet & Khoshsima, 2010).

Catalytic Reduction Studies

In the field of catalysis, studies have focused on using this compound derivatives for the reduction of nitroarenes to aminoarenes. This showcases the compound's role in facilitating selective reduction reactions, which are vital in various chemical synthesis processes (Watanabe et al., 1984).

Safety and Hazards

Safety information suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Personal protective equipment and chemical impermeable gloves should be worn, and adequate ventilation should be ensured.

Future Directions

The future directions of 2-Amino-1-(4-nitrophenyl)ethanol could involve its use in the synthesis of diverse N/O-containing heterocyclic frameworks. As the field of nanotechnology expands, there may be increased interest in the use of nanostructured materials for the rapid synthesis of biologically relevant heterocycles.

Mechanism of Action

Target of Action

It’s known that amines, which this compound is a derivative of, can interact with various biological targets, including receptors and enzymes .

Mode of Action

As an amine derivative, it may interact with its targets through mechanisms common to amines, such as forming hydrogen bonds or ionic interactions .

Result of Action

Some studies suggest that similar compounds may have antimicrobial activity .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2-Amino-1-(4-nitrophenyl)ethanol . These factors can include pH, temperature, and the presence of other substances in the environment.

Synthesis routes and methods I

Procedure details

4-Nitroacetophenone is brominated in the α-position, the product obtained is redcuced by means of sodium borohydride to the corresponding bromohydrin and this is treated with ammonia. Rac.-α-(aminomethyl)-4-nitrobenzyl alcohol, m.p. 138°-139° (from ethyl acetate) is obtained.

Synthesis routes and methods II

Procedure details

The method of Schoenenberger, Archiv. der Pharmazie, 1975, 308(9), 717-719 can be employed. 4-Nitrobenzaldehyde can be reacted with nitromethane and base, followed by selective reduction of the aliphatic nitro group to yield 1-amino-2-hydroxy-2-(4-nitrophenyl) ethane. This substance can be reacted with 2,6-dichlorobenzaldehyde to yield a mixture of cis-(±) and trans-(±)-2-(2,6-dichlorophenyl)-5-(4-nitrophenyl)-1,3-oxazolidines. The nitrophenyl group can be reduced with tin (II) dichloride or iron powder and ammonium chloride to yield the corresponding aniline. This aniline can be reacted with 2,2-dichloroacetyl chloride and triethylamine to yield a mixture of cis-(±) and trans-(±)-2,2-dichloro-N-[4-[2-(2,6-dichlorophenyl)-5-(1,3-oxazolidinyl)]phenyl]acetamides.